Cas no 5626-25-5 (N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide)

• Product Name: N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide
• CAS No: 5626-25-5
• MF: C₁₆H₂₆ClN₃O
• MW: 311.85014295578
• CID: 370924
• PubChem ID: 58616
• Update Time: 2025-10-12

N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]ethylamino]-
• N-(2-chlorophenyl)-2-[2-(diethylamino)ethyl-ethylamino]acetamide
• 2'-Chloro-2-((2-(diethylamino)ethyl)ethylamino)acetanilide
• 2'-Chloro-2-[[2-(diethylamino)ethyl]ethylamino]acetanilide
• AC1L1PEG
• AC1Q2ZBK
• Clodacaina
• Clodacaine
• Clodacaine [INN]
• Clodacainum
• NSC310106
• Acetanilide,2'-chloro-2-[[2-(diethylamino)ethyl]ethylamino]- (6CI,8CI)
• 2'-Chloro-2-[(2-diethylaminoethyl)ethylamino]acetanilide
• NSC 310106
• C16H26ClN3O
• MLS006010868
• Acetamide, {N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]ethylamino]-}
• Acetanilide, {2'-chloro-2-[[2-(diethylamino)ethyl]ethylamino]-}
• N-(2-chlorophenyl)-2-{[2-(diethylamino)ethyl](ethyl)amino}acetamide
• {2'-Chloro-2-[[2-(diethylamino)ethyl]ethylamino]acetanilide}
• DTXSID40204808
• UNII-H743H7R6YE
• {2'-Chloro-2-[[2-(diethylamino)ethyl]amino]acetanilide}
• Acetamide, N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]ethylamino]-
• N-(2-chlorophenyl)-2-[2-diethylaminoethyl(ethyl)amino]acetamide
• CHEMBL2104109
• N-(2-Chlorophenyl)-2-((2-(diethylamino)ethyl)(ethyl)amino)acetamide
• SMR002530298
• SCHEMBL1814129
• H743H7R6YE
• Acetanilide, 2'-chloro-2-[[2-(diethylamino)ethyl]ethylamino]-
• 2'-Chloro-2-[[2-(diethylamino)ethyl]amino]acetanilide
• NS00123500
• Q27279719
• NSC-310106
• SR-01000944695
• 5626-25-5
• SR-01000944695-1
• N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide

• Inchi： 1S/C16H26ClN3O/c1-4-19(5-2)11-12-20(6-3)13-16(21)18-15-10-8-7-9-14(15)17/h7-10H,4-6,11-13H2,1-3H3,(H,18,21)
• InChI Key： MLUILGIMZAVBDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN(CC)CCN(CC)CC)=O

Computed Properties

• Exact Mass: 311.17668
• Monoisotopic Mass: 311.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58

Additional information on N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide

Recent Advances in the Study of N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide (CAS: 5626-25-5)

N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide (CAS: 5626-25-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurological and cardiovascular systems. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic uses.

Recent investigations into the pharmacological profile of N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide have revealed its affinity for specific receptor systems, including adrenergic and cholinergic receptors. These interactions suggest potential applications in the treatment of conditions such as hypertension, anxiety disorders, and neurodegenerative diseases. The compound's unique chemical structure, characterized by the presence of a chlorophenyl group and a diethylaminoethyl moiety, contributes to its selective binding properties and biological activity.

In vitro and in vivo studies have demonstrated that N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide exhibits dose-dependent effects on cellular signaling pathways. For instance, research has shown that the compound can modulate the activity of G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. These findings are supported by advanced techniques such as molecular docking simulations and high-throughput screening assays, which provide insights into the compound's binding affinity and selectivity.

One of the most promising aspects of N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide is its potential as a lead compound for the development of novel therapeutics. Recent studies have focused on optimizing its pharmacokinetic properties, including bioavailability and metabolic stability. Structural modifications, such as the introduction of halogen substituents or alterations to the aminoethyl side chain, have been explored to enhance its efficacy and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide. Issues such as toxicity profiles, drug-drug interactions, and formulation stability require further investigation. Ongoing research aims to address these challenges through comprehensive preclinical studies and the development of robust synthetic protocols for large-scale production.

In conclusion, N-(2-Chlorophenyl)-2-{2-(diethylamino)ethyl(ethyl)amino}acetamide (CAS: 5626-25-5) represents a promising candidate for future drug development efforts. Its unique pharmacological properties and potential therapeutic applications make it a subject of continued interest in the chemical biology and pharmaceutical communities. Future research should focus on elucidating its mechanisms of action, optimizing its chemical structure, and advancing it through the drug development pipeline.